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Compound of Interest

Compound Name: 3-Chloro-4,5,6-trifluoropyridazine

CAS No.: 88692-18-6

Cat. No.: B3360278

Get Quote

Biological Activity and Synthetic Utility of Halogenated Pyridazines: A Technical Guide

1. Executive Summary Halogenated pyridazines represent a privileged class of heterocyclic

scaffolds in modern medicinal chemistry and organic synthesis. Characterized by a 1,2-diazine

core, these electron-deficient systems offer exceptional reactivity profiles, making them ideal

precursors for the modular assembly of complex bioactive molecules[1]. This technical guide

explores the chemical foundation, biological activity profiling, and validated experimental

methodologies for functionalizing halogenated pyridazines, with a specific focus on their

applications in oncology, infectious diseases, and inflammatory disorders[1][2].

2. Chemical Foundation: The Halogenated Pyridazine Scaffold The intrinsic value of

halogenated pyridazines lies in their electronic structure. The adjacent nitrogen atoms in the

1,2-diazine ring exert strong inductive and mesomeric electron-withdrawing effects. This

significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), rendering

the ring highly susceptible to Nucleophilic Aromatic Substitution (SNAr)[3].

Reactivity Sequence: The reactivity of halogens on these bicyclic systems generally follows

the sequence of I > Br > Cl > F. However, chloro-derivatives (e.g., 3,6-dichloropyridazine) are

most frequently utilized because they offer the optimal balance between synthetic stability,

cost-effectiveness, and reactivity for palladium-catalyzed cross-coupling reactions[4].
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Regioselectivity & Causality: When functionalizing di-halogenated pyridazines, the first

substitution typically occurs rapidly. The introduction of an electron-donating group (e.g., an

amine or alkoxy group) subsequently increases the electron density of the ring, deactivating

the second halogen toward further SNAr. This causality allows chemists to perform

sequential, highly regioselective substitutions to build asymmetric, multi-functionalized drug

candidates[5].

3. Biological Activity Profiling Halogenated pyridazines and their functionalized derivatives

exhibit a broad spectrum of pharmacological activities. By acting as structural bioisosteres for

phenyl or pyrimidine rings, the pyridazine core improves aqueous solubility and modulates the

physicochemical properties of the drug candidate[2].

Oncology (Kinase Inhibition): Pyridazine derivatives excel as ATP-competitive kinase

inhibitors. The nitrogen atoms in the ring act as excellent hydrogen-bond acceptors,

interacting directly with the hinge region of kinases[6]. For instance, specific derivatives have

demonstrated profound efficacy against mutant Epidermal Growth Factor Receptor (EGFR),

including the L858R mutation (IC50 = 1.7 nM)[7].

Inflammation & Metabolic Diseases: Pyridazinone-based analogs synthesized from

halogenated precursors have been identified as potent inhibitors of Fatty Acid Binding

Protein 4 (FABP4), a key target in atherosclerosis and metabolic syndrome[4][5].

Infectious Diseases: The introduction of specific pharmacophores, such as sulfonamides,

onto the halogenated pyridazine core yields potent antimicrobial agents with Minimum

Inhibitory Concentrations (MIC) as low as 2–4 µg/mL against Gram-positive bacteria[8].

Quantitative Biological Activity Summary
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Compound
Class /
Scaffold

Primary
Indication

Key
Substitutions

Target
Quantitative
Activity

Pyrazole-

substituted

pyridazines

Oncology
3-chloro, 5-

pyrazole
EGFR (Mutant) IC50 < 100 nM[8]

Pyrido[3,4-

d]pyridazine

derivatives

Oncology Fused system EGFR (L858R) IC50 = 1.7 nM[7]

Sulfonamide-

pyridazines

Infectious

Disease

3-chloro,

sulfonamide

Gram-positive

bacteria

MIC = 2–4

µg/mL[8]

4-Amino/4-ureido

pyridazinones
Inflammation

4-amino, 6-

phenyl
FABP4

Low micromolar

IC50[5]

Tetrahalogenated

benzimidazoles
CNS / Oncology 4-bromo-6-chloro

Protein Kinase

CK2

Sub-micromolar

IC50[9]

4. Mechanistic Pathway Visualization To understand the therapeutic impact of these

compounds in oncology, it is crucial to visualize their intervention in cellular signaling. Below is

the mechanism by which halogenated pyridazine-derived kinase inhibitors arrest tumor

proliferation by blocking the EGFR/MAPK cascade[6].
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Fig 1: Inhibition of the EGFR/MAPK signaling pathway by halogenated pyridazine derivatives.
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5. Experimental Methodologies & Protocols The following protocols represent self-validating

systems designed to ensure high yield, reproducibility, and accurate biological quantification.

Protocol 1: C-C Bond Formation via Suzuki-Miyaura
Cross-Coupling
This methodology details the arylation of a halogenated pyridazine core, a critical step in

synthesizing FABP4 and kinase inhibitors[4].

Causality of Design: Palladium-catalyzed cross-coupling is chosen over direct alkylation

because the oxidative addition of Pd(0) into the electron-deficient C-Cl bond of the

pyridazine is highly thermodynamically favorable. The use of a weak base (K2CO3) activates

the boronic acid by forming a nucleophilic boronate complex without degrading the sensitive

heterocyclic core[4][10].

Step 1: Reagent Preparation: In an oven-dried Schlenk flask, combine 3,6-dichloropyridazine

(1.0 equiv), the desired arylboronic acid (1.1 equiv), and

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.05 equiv).

Step 2: Solvent and Base Addition: Add a degassed biphasic solvent mixture of

Toluene/Ethanol/Water (2:1:1 v/v/v) containing Potassium Carbonate (K2CO3) (2.0 equiv).

Note: Degassing via freeze-pump-thaw is mandatory to prevent the oxidative quenching of

the Pd(0) catalyst by atmospheric oxygen.

Step 3: Reaction Execution: Heat the mixture to 80°C under an inert argon atmosphere for

12 hours. Monitor the consumption of the starting material via TLC (Ethyl Acetate/Hexane

1:1).

Step 4: Workup: Cool to room temperature, dilute with ethyl acetate, and wash with brine.

Dry the organic layer over anhydrous Na2SO4, concentrate under reduced pressure, and

purify the mono-arylated product via flash column chromatography.

Protocol 2: In Vitro Biological Evaluation (EGFR
Kinase Inhibition Assay)
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To validate the anticancer potential of the synthesized derivatives, a Time-Resolved

Fluorescence Resonance Energy Transfer (TR-FRET) assay is employed[6].

Causality of Design: The ATP concentration is strictly maintained near the Michaelis constant

( Km​) for the specific kinase. This ensures that the assay is highly sensitive to ATP-

competitive inhibitors (like pyridazine derivatives) and prevents false negatives caused by

ATP outcompeting the drug candidate[8].

Step 1: Compound Titration: Prepare a 10-point 3-fold serial dilution of the pyridazine

derivative in 100% DMSO. Transfer 100 nL of each concentration to a 384-well low-volume

assay plate.

Step 2: Enzyme/Substrate Addition: Add 5 µL of a master mix containing recombinant mutant

EGFR (e.g., L858R) and a biotinylated peptide substrate in kinase buffer (50 mM HEPES pH

7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

Step 3: Reaction Initiation: Add 5 µL of ATP solution (concentration equal to the apparent Km​

of the enzyme) to initiate the reaction. Incubate at room temperature for 60 minutes.

Step 4: Detection: Stop the reaction by adding 10 µL of a detection buffer containing EDTA

(to chelate Mg2+ and halt kinase activity), a Europium-labeled anti-phosphotyrosine

antibody, and Streptavidin-APC.

Step 5: Data Analysis: Incubate for 30 minutes and read the TR-FRET signal (ratio of 665 nm

/ 615 nm) on a microplate reader. Calculate the IC50 using a 4-parameter logistic non-linear

regression model.

6. Conclusion & Future Perspectives Halogenated pyridazines are indispensable building

blocks in the architecting of novel therapeutics. Through precise manipulation of their electron-

deficient nature via SNAr and transition-metal-catalyzed cross-couplings, researchers can

rapidly generate diverse libraries of bioactive compounds[1][10]. Future drug development

efforts will likely focus on leveraging these scaffolds in targeted protein degradation (e.g.,

PROTACs) and the design of next-generation, mutation-resistant kinase inhibitors.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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